Cas no 2171962-85-7 (9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride)

• Product Name: 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride
• CAS No: 2171962-85-7
• MF: C₁₁H₁₂FNO₄S
• MW: 273.280685424805
• CID: 6511115
• PubChem ID: 165718307
• Update Time: 2025-07-21

9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride
• EN300-1276284
• 2171962-85-7

• Inchi： 1S/C11H12FNO4S/c1-17-9-2-3-10(18(12,15)16)8-6-11(14)13-5-4-7(8)9/h2-3H,4-6H2,1H3,(H,13,14)
• InChI Key： MMVKAXGNKITACG-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2CCNC(CC=21)=O)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 273.04710720g/mol
• Monoisotopic Mass: 273.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.8Ų

Additional information on 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride

Introduction to 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride (CAS No. 2171962-85-7)

9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2171962-85-7, belongs to the benzazepine class of heterocyclic compounds. Its unique structural features, including a sulfonyl fluoride functional group and a methoxy substituent, make it a promising candidate for various biochemical applications.

The synthesis and characterization of 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride involve meticulous chemical processes that ensure high purity and yield. The presence of the sulfonyl fluoride group enhances its reactivity, making it particularly useful in medicinal chemistry for the development of novel drug candidates. This compound has been studied for its potential role in modulating biological pathways associated with neurological and cardiovascular diseases.

Recent advancements in chemical biology have highlighted the importance of benzazepine derivatives in drug discovery. 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride has been investigated for its ability to interact with specific enzymes and receptors, which could lead to the development of targeted therapies. For instance, studies have shown that this compound may exhibit inhibitory effects on certain kinases and proteases involved in disease progression.

The pharmaceutical industry has been particularly interested in 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride due to its structural similarity to known bioactive molecules. Researchers have explored its potential as a scaffold for designing new drugs with improved pharmacokinetic properties. The sulfonyl fluoride group is particularly noteworthy as it can be further modified to enhance binding affinity and selectivity.

In clinical research, 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride has been tested in preclinical models to assess its therapeutic efficacy. Preliminary results suggest that it may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its cardiovascular benefits have been observed in animal studies, indicating potential applications in managing heart conditions.

The chemical properties of 9-methoxy-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-6-sulfonyl fluoride also make it valuable for biochemical research. Its ability to act as a probe molecule allows scientists to study enzyme mechanisms and interactions at a molecular level. This has opened up new avenues for understanding complex biological processes and developing innovative therapeutic strategies.

The synthesis of 9-methoxy-4-oxyo2h3h45tetrahydrolhbenzazeplne6sulfonflurode (CAS No. 2171962 857) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. The compound's stability under various storage conditions has also been thoroughly evaluated to ensure its suitability for industrial-scale production.

As research continues to evolve, the applications of 9-methoxy 4 oxo 2345 tetrahydrol 13 benzazeplne 6 sulfonyl flurode are expected to expand further. Collaborative efforts between academia and industry are crucial in translating laboratory findings into clinical applications. The compound's unique properties position it as a key player in the ongoing quest to develop novel treatments for a wide range of diseases.

In conclusion,9methoxy 4 oxo 2345 tetrahydrol 13 benzazeplne 6 sulfonyl flurode (CAS No. 2171962857) is a remarkable compound with significant potential in pharmaceutical research. Its structural features and biological activities make it a valuable tool for drug discovery and development. As scientific understanding progresses，this compound will likely continue to play an important role in advancing medical treatments.